Cas no 1421524-16-4 (4-(2,5-dimethylbenzenesulfonyl)-3-[(morpholin-4-yl)methyl]-1,4-thiazepane)

4-(2,5-Dimethylbenzenesulfonyl)-3-[(morpholin-4-yl)methyl]-1,4-thiazepane is a specialized sulfonamide-derived thiazepane compound featuring a morpholine-substituted methyl group. Its unique structure, combining a benzenesulfonyl moiety with a thiazepane core, suggests potential utility as an intermediate in medicinal chemistry or as a ligand in catalytic applications. The presence of the morpholine group enhances solubility and may influence binding interactions in biological systems. The 2,5-dimethyl substitution on the benzene ring could improve steric and electronic properties, making it suitable for selective modifications. This compound is of interest for researchers exploring novel pharmacophores or sulfonamide-based frameworks due to its structural versatility and potential reactivity.
4-(2,5-dimethylbenzenesulfonyl)-3-[(morpholin-4-yl)methyl]-1,4-thiazepane structure
1421524-16-4 structure
Product Name:4-(2,5-dimethylbenzenesulfonyl)-3-[(morpholin-4-yl)methyl]-1,4-thiazepane
CAS No:1421524-16-4
MF:C18H28N2O3S2
MW:384.556522369385
CID:5364560
Update Time:2025-10-05

4-(2,5-dimethylbenzenesulfonyl)-3-[(morpholin-4-yl)methyl]-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

    • 4-[(2,5-Dimethylphenyl)sulfonyl]hexahydro-3-(4-morpholinylmethyl)-1,4-thiazepine
    • 4-(2,5-dimethylbenzenesulfonyl)-3-[(morpholin-4-yl)methyl]-1,4-thiazepane
    • Inchi: 1S/C18H28N2O3S2/c1-15-4-5-16(2)18(12-15)25(21,22)20-6-3-11-24-14-17(20)13-19-7-9-23-10-8-19/h4-5,12,17H,3,6-11,13-14H2,1-2H3
    • InChI Key: BGUCAWOMYAWHBG-UHFFFAOYSA-N
    • SMILES: S1CCCN(S(C2=CC(C)=CC=C2C)(=O)=O)C(CN2CCOCC2)C1

Experimental Properties

  • Density: 1.214±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 546.4±60.0 °C(Predicted)
  • pka: 7.15±0.10(Predicted)

4-(2,5-dimethylbenzenesulfonyl)-3-[(morpholin-4-yl)methyl]-1,4-thiazepane Pricemore >>

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Additional information on 4-(2,5-dimethylbenzenesulfonyl)-3-[(morpholin-4-yl)methyl]-1,4-thiazepane

Recent Advances in the Study of 4-(2,5-dimethylbenzenesulfonyl)-3-[(morpholin-4-yl)methyl]-1,4-thiazepane (CAS: 1421524-16-4)

The compound 4-(2,5-dimethylbenzenesulfonyl)-3-[(morpholin-4-yl)methyl]-1,4-thiazepane (CAS: 1421524-16-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of this thiazepane derivative, which combines a sulfonyl group with a morpholine moiety, making it a promising scaffold for drug development. Researchers have explored its role as a modulator of various biological targets, including kinases and GPCRs, which are critical in numerous disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated potent inhibitory activity against a specific kinase implicated in cancer progression. The study utilized in vitro assays and molecular docking simulations to elucidate the binding mechanism, revealing a high affinity for the ATP-binding site of the kinase. These findings suggest potential applications in oncology, particularly for resistant forms of cancer.

Another line of research has investigated the pharmacokinetic properties of 4-(2,5-dimethylbenzenesulfonyl)-3-[(morpholin-4-yl)methyl]-1,4-thiazepane. A preclinical study conducted in 2024 reported favorable bioavailability and metabolic stability in rodent models, with minimal off-target effects. These results underscore its potential as a lead compound for further optimization and clinical development.

Despite these promising findings, challenges remain. For instance, the compound's solubility and formulation stability need further refinement to enhance its therapeutic utility. Ongoing research is also exploring its potential in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders, where its mechanism of action may offer novel treatment avenues.

In conclusion, 4-(2,5-dimethylbenzenesulfonyl)-3-[(morpholin-4-yl)methyl]-1,4-thiazepane represents a compelling case study in modern drug discovery. Its multifaceted biological activity and favorable pharmacokinetic profile position it as a valuable candidate for future research and development. Continued efforts to address its limitations and expand its therapeutic applications will be critical in realizing its full potential.

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